Cas no 2229214-13-3 (tert-butyl N-{4-1-(2-aminoethyl)cyclobutyl-2-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{4-1-(2-aminoethyl)cyclobutyl-2-methoxyphenyl}carbamate
• CAS No: 2229214-13-3
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• CID: 6308203
• PubChem ID: 165741050
• Update Time: 2025-06-26

tert-butyl N-{4-1-(2-aminoethyl)cyclobutyl-2-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-1-(2-aminoethyl)cyclobutyl-2-methoxyphenyl}carbamate
• EN300-1903166
• tert-butyl N-{4-[1-(2-aminoethyl)cyclobutyl]-2-methoxyphenyl}carbamate
• 2229214-13-3

• Inchi： 1S/C18H28N2O3/c1-17(2,3)23-16(21)20-14-7-6-13(12-15(14)22-4)18(10-11-19)8-5-9-18/h6-7,12H,5,8-11,19H2,1-4H3,(H,20,21)
• InChI Key： MGLLAXIDXGZWAZ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1(CCN)CCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 320.20999276g/mol
• Monoisotopic Mass: 320.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{4-1-(2-aminoethyl)cyclobutyl-2-methoxyphenyl}carbamate

tert-butyl N-{4-1-(2-aminoethyl)cyclobutyl-2-methoxyphenyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{4-1-(2-aminoethyl)cyclobutyl-2-methoxyphenyl}carbamate, identified by the CAS number 2229214-13-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, a cyclobutane ring, and a methoxy substituent, all interconnected through a carbamate functional group. The presence of these structural elements contributes to its versatile reactivity and biological activity.

Recent studies have highlighted the importance of cyclobutane-containing compounds in drug design due to their ability to induce specific stereochemical effects and enhance molecular stability. The tert-butyl group, being a bulky substituent, plays a crucial role in modulating the physical properties of the molecule, such as solubility and lipophilicity, which are critical for drug delivery systems. Additionally, the methoxy group introduces electronic effects that can influence the molecule's reactivity and interactions with biological targets.

The synthesis of tert-butyl N-{4-1-(2-aminoethyl)cyclobutyl-2-methoxyphenyl}carbamate involves a multi-step process that typically begins with the preparation of the cyclobutane ring. This is often achieved through ring-closing metathesis or other cycloaddition reactions, which are well-documented in organic chemistry literature. The subsequent functionalization steps involve the introduction of the tert-butyl and methoxy groups, followed by the formation of the carbamate linkage using appropriate coupling agents or enzymatic methods.

In terms of applications, this compound has shown promise in the field of medicinal chemistry as a potential lead compound for developing novel therapeutics. Its structure suggests potential interactions with various biological targets, including enzymes, receptors, and nucleic acids. For instance, the aminoethyl group within the molecule could serve as a site for hydrogen bonding or other non-covalent interactions, making it a candidate for targeting protein-protein interaction sites or enzyme active sites.

Recent research has also explored the use of cyclobutane-containing compounds in nanotechnology and materials science. The rigid structure of cyclobutane rings can be exploited to create materials with unique mechanical properties or self-assembling capabilities. Furthermore, the presence of the tert-butyl group enhances the molecule's compatibility with hydrophobic environments, making it suitable for applications in drug delivery systems or as components in polymer matrices.

The biological evaluation of tert-butyl N-{4-1-(2-aminoethyl)cyclobutyl-2-methoxyphenyl}carbamate has revealed interesting pharmacokinetic properties. Studies indicate that this compound exhibits moderate absorption rates and prolonged half-life due to its lipophilic nature and resistance to enzymatic degradation. These characteristics make it an attractive candidate for chronic disease treatments where sustained drug levels are desirable.

In conclusion, tert-butyl N-{4-1-(2-aminoethyl)cyclobutyl-2-methoxyphenyl}carbamate, CAS number 2229214-13-3, represents a significant advancement in organic synthesis and materials science. Its unique structure and versatile functional groups position it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in diverse fields ranging from pharmaceuticals to nanotechnology.